Cas no 40484-97-7 (ethyl 2-methylbenzofuran-3-carboxylate)

• Product Name: ethyl 2-methylbenzofuran-3-carboxylate
• CAS No: 40484-97-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD11844817
• CID: 2632758
• PubChem ID: 14494279
• Update Time: 2025-05-21

ethyl 2-methylbenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methylbenzofuran-3-carboxylate
• MFCD11844817
• AKOS037629638
• 2-methyl-3-ethoxycarbonylbenzofuran
• SY045694
• DB-157494
• ethyl 2-methyl-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-, ethyl ester
• AC6080
• 2-methyl-benzofuran-3-carboxylic acid ethyl ester
• 40484-97-7

• MDL： MFCD11844817
• Inchi： 1S/C12H12O3/c1-3-14-12(13)11-8(2)15-10-7-5-4-6-9(10)11/h4-7H,3H2,1-2H3
• InChI Key： OUASYPVGWOFTIH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.078644241Da
• Monoisotopic Mass: 204.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 288.5±20.0 °C at 760 mmHg
• Flash Point: 128.3±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 2-methylbenzofuran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 2-methylbenzofuran-3-carboxylate

Ethyl 2-Methylbenzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 2-methylbenzofuran-3-carboxylate, with the CAS number 40484-97-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a furan ring fused to a benzene ring. The presence of the ethyl ester group at the 3-position and a methyl substituent at the 2-position imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of ethyl 2-methylbenzofuran-3-carboxylate consists of a benzene ring fused with a furan ring, where the furan oxygen is at position 1. The methyl group is attached to position 2, and the ester group (ethoxycarbonyl) is at position 3. This arrangement creates a conjugated system that enhances its electronic properties, making it suitable for use in optoelectronic devices and as a precursor in organic synthesis.

Recent studies have highlighted the potential of ethyl 2-methylbenzofuran-3-carboxylate in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing conjugated polymers with improved charge transport properties. These polymers have shown promise in applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The ability of this compound to form stable π-conjugated systems makes it an attractive candidate for these technologies.

In addition to its role in materials science, ethyl 2-methylbenzofuran-3-carboxylate has also been investigated for its biological activity. Studies have demonstrated that this compound exhibits moderate antioxidant properties, which could be harnessed in the development of new therapeutic agents. Furthermore, its ability to interact with biological systems suggests potential applications in drug delivery systems and as a precursor for bioactive molecules.

The synthesis of ethyl 2-methylbenzofuran-3-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound.

From an environmental perspective, ethyl 2-methylbenzofuran-3-carboxylate has been studied for its biodegradability and eco-toxicological effects. Research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, ethyl 2-methylbenzofuran-3-carboxylate (CAS No. 40484-97-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key molecule in both academic research and industrial innovation.